Cas no 2034269-68-4 (6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one)

• Product Name: 6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one
• CAS No: 2034269-68-4
• MF: C₁₃H₁₆N₆O₂
• MW: 288.305141448975
• CID: 5872451
• PubChem ID: 119101771
• Update Time: 2025-07-18

6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one
• 6-methyl-3-{2-oxo-2-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]ethyl}-3,4-dihydropyrimidin-4-one
• AKOS026693285
• 3-(2-(3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)-2-oxoethyl)-6-methylpyrimidin-4(3H)-one
• 2034269-68-4
• F6515-3542
• 6-methyl-3-[2-oxo-2-[3-(triazol-2-yl)pyrrolidin-1-yl]ethyl]pyrimidin-4-one

• Inchi： 1S/C13H16N6O2/c1-10-6-12(20)18(9-14-10)8-13(21)17-5-2-11(7-17)19-15-3-4-16-19/h3-4,6,9,11H,2,5,7-8H2,1H3
• InChI Key： HJTISZYJXKHENR-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C)=CC1=O)N1CCC(C1)N1N=CC=N1

Computed Properties

• Exact Mass: 288.13347377g/mol
• Monoisotopic Mass: 288.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.7Ų

Additional information on 6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one

Research Brief on 6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one (CAS: 2034269-68-4)

The compound 6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one (CAS: 2034269-68-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that this compound exhibits promising inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. The presence of the triazole moiety in its structure is believed to contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate the interaction mechanisms between this compound and its biological targets. These studies have provided valuable insights into the compound's mode of action and potential for optimization.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one. Recent publications describe efficient multi-step synthetic routes that utilize green chemistry principles, minimizing the use of hazardous reagents and solvents. These advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Preliminary in vitro and in vivo studies have shown that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. However, further investigations are required to assess its toxicity profile and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development, with the goal of identifying its therapeutic niche and optimizing its efficacy and safety.

In conclusion, 6-methyl-3-{2-oxo-2-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethyl}-3,4-dihydropyrimidin-4-one represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity make it a compelling subject for ongoing research. Future studies should focus on elucidating its mechanism of action in greater detail, exploring its potential in combination therapies, and addressing any challenges related to its clinical translation. The continued exploration of this compound underscores the dynamic nature of drug discovery and the importance of interdisciplinary collaboration in advancing biomedical science.